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Compound of Interest

Compound Name: Chlorocyclohexane-d11

Cat. No.: B037953

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Chlorocyclohexane-d11 (CeD11Cl), a deuterated isotopologue of chlorocyclohexane. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development and other scientific fields who utilize isotopically labeled
compounds. The information is presented to facilitate a clear understanding of its fundamental
physical properties, with comparative data for its non-deuterated counterpart,
Chlorocyclohexane (CsH11Cl).

Core Physical and Chemical Properties

The introduction of deuterium in place of protium in the chlorocyclohexane molecule results in a
notable increase in its molecular weight and density, while other physical properties such as
boiling and melting points show minimal deviation. These characteristics are crucial for various
applications, including their use as internal standards in mass spectrometry-based
guantification, as tracers in metabolic studies, and in mechanistic investigations of chemical
reactions.

Data Summary

The following tables summarize the key physical and chemical properties of
Chlorocyclohexane-d11 and, for comparative purposes, Chlorocyclohexane.
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Table 1: General and Physical Properties

Property Chlorocyclohexane-d11 Chlorocyclohexane
Molecular Formula CeD11Cl CeH11CI[1]

Molecular Weight 129.67 g/mol [2] 118.60 g/mol [1]
Appearance Colorless liquid Colorless liquid with a

suffocating odor[1]

Density 1.091 g/mL at 25 °C 1.000 g/mL at 20 °C/4 °C[1]
Boiling Point 142 °C (lit.)[3] 142 °C[1]

Melting Point -44 °C (lit.)[3] -44.0 °C[1]

Refractive Index (n20/D) Not available 1.4626 at 20 °C[1]

Table 2: Isotopic and Spectroscopic Information

Property Chlorocyclohexane-d11

Isotopic Purity 98 atom % D

Mass Shift (M+) +11

inChl 1S/C6H11Cl/c7-6-4-2-1-3-5-6/h6H,1-
5H2/i1D2,2D2,3D2,4D2,5D2,6D

InChl Key UNFUYWDGSFDHCW-KAFHOZLVSA-N

SMILES [2H]IC1([2H])C([2HD([2HD)C([2H])([2HD)C([2H])

(CHC(2HD([2ZHDC1([2HD[2H]

Experimental Protocols

While specific, detailed experimental protocols for the determination of the physical properties
of Chlorocyclohexane-d11 are not extensively published in peer-reviewed literature, standard
laboratory procedures are applicable. The following outlines the general methodologies for
measuring the key physical constants.
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Determination of Molecular Weight

The molecular weight of Chlorocyclohexane-d11 is calculated based on the atomic masses of
its constituent isotopes. For experimental verification, mass spectrometry is the primary
technique.

e Mass Spectrometry (MS): A sample is introduced into a mass spectrometer, ionized, and the
mass-to-charge ratio (m/z) of the resulting ions is measured. High-resolution mass
spectrometry (HRMS) can provide a highly accurate mass measurement, confirming the
elemental composition and isotopic enrichment.

Measurement of Density

The density of a liquid sample like Chlorocyclohexane-d11 can be determined using several
standard methods.

e Pycnometry: A pycnometer, a flask with a precisely known volume, is weighed empty, then
filled with the sample liquid, and weighed again. The density is calculated by dividing the
mass of the liquid by the volume of the pycnometer. The temperature of the sample must be
carefully controlled and recorded.

¢ Oscillating U-tube Densitometry: This instrumental method measures the oscillation
frequency of a U-shaped tube filled with the sample. The frequency of oscillation is directly
related to the density of the liquid. This method is fast, accurate, and requires only a small
sample volume.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid.

« Distillation: The sample is heated in a distillation apparatus. The temperature at which the
liquid boils and its vapor condenses is recorded as the boiling point. The atmospheric
pressure should be recorded as the boiling point is pressure-dependent.

¢ Micro-boiling Point Determination: For small sample volumes, a capillary tube method
(Thiele tube) can be employed. The temperature at which a continuous stream of bubbles
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emerges from a small, inverted capillary tube submerged in the sample is taken as the
boiling point.

Determination of Melting Point

The melting point is the temperature at which a solid becomes a liquid. For
Chlorocyclohexane-d11, this would be the freezing point.

e Cooling Curve Method: The liquid sample is slowly cooled while its temperature is monitored
over time. A plateau in the cooling curve indicates the freezing point of the substance.

 Differential Scanning Calorimetry (DSC): DSC is a thermal analysis technique that measures
the difference in the amount of heat required to increase the temperature of a sample and a
reference. A distinct endothermic peak upon heating a frozen sample corresponds to its
melting point.

Impact of Deuteration on Physical Properties

The substitution of hydrogen with deuterium in organic molecules leads to predictable changes
in their physical properties. This is primarily due to the increased mass of deuterium
(approximately twice that of protium) and slight differences in bond lengths and strengths of C-
D versus C-H bonds.
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Caption: Effect of deuteration on the physical properties of chlorocyclohexane.

In the case of Chlorocyclohexane-d11, the most significant changes are observed in the
molecular weight and density. The boiling and melting points, which are primarily influenced by
the strength of intermolecular forces, are not substantially altered by deuteration. This is
because the van der Waals forces, the dominant intermolecular interactions for this nonpolar
molecule, are only slightly affected by the isotopic substitution.

Conclusion

Chlorocyclohexane-d11 is a valuable tool in various scientific disciplines. Its physical
properties, particularly its increased molecular weight and density compared to its non-
deuterated analog, are direct consequences of isotopic labeling. While specific experimental
protocols for this deuterated compound are not readily available in the literature, its physical
characteristics can be reliably determined using standard laboratory techniques. This guide
provides a foundational understanding of the key physical attributes of Chlorocyclohexane-
d11 to support its effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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